Cinoxopazide
Description
Cinoxopazide (西诺哌嗪) is a central nervous system (CNS) agent classified as a central stimulant. Its primary therapeutic applications involve modulating CNS activity, though specific indications and mechanisms of action remain understudied in publicly available literature . The compound is listed in Japanese pharmaceutical registries under the name "シノキソパジド" (this compound), highlighting its regulatory recognition in certain markets .
Properties
CAS No. |
88053-05-8 |
|---|---|
Molecular Formula |
C20H25N3O4 |
Molecular Weight |
371.4 g/mol |
IUPAC Name |
(E)-3-(1,3-benzodioxol-5-yl)-1-[4-(2-oxo-2-pyrrolidin-1-ylethyl)piperazin-1-yl]prop-2-en-1-one |
InChI |
InChI=1S/C20H25N3O4/c24-19(6-4-16-3-5-17-18(13-16)27-15-26-17)23-11-9-21(10-12-23)14-20(25)22-7-1-2-8-22/h3-6,13H,1-2,7-12,14-15H2/b6-4+ |
InChI Key |
PZMLVXOVOLQCMP-GQCTYLIASA-N |
SMILES |
C1CCN(C1)C(=O)CN2CCN(CC2)C(=O)C=CC3=CC4=C(C=C3)OCO4 |
Isomeric SMILES |
C1CCN(C1)C(=O)CN2CCN(CC2)C(=O)/C=C/C3=CC4=C(C=C3)OCO4 |
Canonical SMILES |
C1CCN(C1)C(=O)CN2CCN(CC2)C(=O)C=CC3=CC4=C(C=C3)OCO4 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Pharmacological Class Comparison
Cinoxopazide belongs to central stimulants, whereas other CNS agents in the same broad category include:
- Cinitapride (西尼必利): A prokinetic agent used for gastrointestinal motility disorders, acting as a serotonin 5-HT₄ receptor agonist and 5-HT₂ antagonist .
- Cinperene (桂哌林): An anxiolytic agent classified under antipsychotics, differing in therapeutic focus compared to this compound’s stimulant role .
Structural and Functional Contrasts
- Cinoxolone (桂克索龙): An anti-inflammatory analgesic, structurally distinct from this compound and unrelated to CNS stimulation .
- Cinoxacin (西诺沙星): A quinolone antibiotic, highlighting the diversity of compounds sharing the "cinox-" prefix but differing entirely in function .
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